2-(4-Methoxyphenoxy)-4,6-dimethyl-3-(methylsulfonyl)pyridine

• IUPAC Name: 2-(4-methoxyphenoxy)-4,6-dimethyl-3-methylsulfonylpyridine
• InChI: InChI=1S/C15H17NO4S/c1-10-9-11(2)16-15(14(10)21(4,17)18)20-13-7-5-12(19-3)6-8-13/h5-9H,1-4H3
• InChI Key: CWSWRRUTAJLONR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1S(=O)(=O)C)OC2=CC=C(C=C2)OC)C
• Molecular Formula: C15H17NO4S
• Molecular Weight: 307.4 g/mol

Description

The compound “2-(4-Methoxyphenoxy)-4,6-dimethyl-3-(methylsulfonyl)pyridine” is a complex organic molecule. Based on its name, it likely contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The molecule also contains methoxy (OCH3) and methylsulfonyl (SO2CH3) functional groups.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by techniques such as X-ray single crystal diffraction and Density Functional Theory (DFT) calculations. These techniques allow for the determination of the positions of atoms within the molecule and the nature of the bonds between them.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various experimental techniques and computational methods. For similar compounds, properties such as molecular electrostatic potentials and frontier molecular orbitals have been studied using DFT.

Scientific Research Applications

Synthesis and Chemical Reactions

2-(4-Methoxyphenoxy)-4,6-dimethyl-3-(methylsulfonyl)pyridine and related compounds have been studied extensively in chemical synthesis. Liang Wen-jun focused on the synthesis of sulfonyl compounds, highlighting the utility of pyridine derivatives as intermediates in chemical reactions (Liang Wen-jun). Similarly, Rohidas Gilbile and colleagues worked on the synthesis of prazoles, using similar pyridine derivatives as intermediates, illustrating the relevance of these compounds in the creation of gastroesophageal reflux disease (GERD) treatments (Rohidas Gilbile et al., 2017).

Antimicrobial Properties

The compound has shown potential in biomedical applications, especially in the development of antimicrobial agents. El-Mariah and Nassar researched the synthesis of novel 2-pyridones containing a sulfonamide moiety, expected to possess bactericidal and fungicidal activities (El-Mariah & Nassar, 2008).

Material Science and Engineering

In material science, the compound and its derivatives have been explored for their properties and applications. Xiao-Ling Liu and colleagues synthesized new fluorinated polyamides containing pyridine and sulfone moieties, showcasing the material's potential in creating substances with low dielectric constants and high thermal stability (Xiao-Ling Liu et al., 2013).